2-Bromo-6-(glutathion-S-yl)hydroquinone 2-Bromo-6-(glutathion-S-yl)hydroquinone
Brand Name: Vulcanchem
CAS No.: 114865-64-4
VCID: VC20875851
InChI: InChI=1S/C16H20BrN3O8S/c17-8-3-7(21)4-11(14(8)25)29-6-10(15(26)19-5-13(23)24)20-12(22)2-1-9(18)16(27)28/h3-4,9-10,21,25H,1-2,5-6,18H2,(H,19,26)(H,20,22)(H,23,24)(H,27,28)/t9-,10-/m0/s1
SMILES: C1=C(C=C(C(=C1SCC(C(=O)NCC(=O)O)NC(=O)CCC(C(=O)O)N)O)Br)O
Molecular Formula: C16H20BrN3O8S
Molecular Weight: 494.3 g/mol

2-Bromo-6-(glutathion-S-yl)hydroquinone

CAS No.: 114865-64-4

Cat. No.: VC20875851

Molecular Formula: C16H20BrN3O8S

Molecular Weight: 494.3 g/mol

* For research use only. Not for human or veterinary use.

2-Bromo-6-(glutathion-S-yl)hydroquinone - 114865-64-4

Specification

CAS No. 114865-64-4
Molecular Formula C16H20BrN3O8S
Molecular Weight 494.3 g/mol
IUPAC Name (2S)-2-amino-5-[[(2R)-3-(3-bromo-2,5-dihydroxyphenyl)sulfanyl-1-(carboxymethylamino)-1-oxopropan-2-yl]amino]-5-oxopentanoic acid
Standard InChI InChI=1S/C16H20BrN3O8S/c17-8-3-7(21)4-11(14(8)25)29-6-10(15(26)19-5-13(23)24)20-12(22)2-1-9(18)16(27)28/h3-4,9-10,21,25H,1-2,5-6,18H2,(H,19,26)(H,20,22)(H,23,24)(H,27,28)/t9-,10-/m0/s1
Standard InChI Key QSJZDQPQNVINPC-UWVGGRQHSA-N
Isomeric SMILES C1=C(C=C(C(=C1SC[C@@H](C(=O)NCC(=O)O)NC(=O)CC[C@@H](C(=O)O)N)O)Br)O
SMILES C1=C(C=C(C(=C1SCC(C(=O)NCC(=O)O)NC(=O)CCC(C(=O)O)N)O)Br)O
Canonical SMILES C1=C(C=C(C(=C1SCC(C(=O)NCC(=O)O)NC(=O)CCC(C(=O)O)N)O)Br)O

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